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Executive Summary

2-Methoxy-3,5-dimethylaniline hydrochloride (CAS: 1520131-99-0) is a critical aromatic
amine intermediate utilized in the synthesis of high-value pharmaceutical targets, including

GLP-1 receptor agonists and specialized crown ether sensors. In drug development, the solid-
state properties of such intermediates—specifically their crystallinity, polymorphism, and salt
stoichiometry—directly dictate processability, solubility, and final drug product stability.

This guide provides a comprehensive crystallographic framework for this compound. It details
the molecular architecture, outlines a self-validating protocol for single-crystal growth and X-ray
diffraction (XRD) analysis, and defines the expected hydrogen-bonding motifs that govern its
lattice energy.

Molecular Architecture & Physicochemical Profile

Before crystallographic analysis, the researcher must understand the ionic nature of the target.
The protonation of the primary amine by hydrochloric acid creates a distinct ionic species,
significantly altering the packing forces compared to the free base.
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Chemical Identity

Property Specification
IUPAC Name 2-Methoxy-3,5-dimethylanilinium chloride
Common Name 2-Methoxy-3,5-dimethylaniline hydrochloride
CAS Number 1520131-99-0
C
Molecular Formula H
CINO
Molecular Weight 187.67 g/mol
Salt Stoichiometry 1:1 (Cation : Anion)

Methoxy (-OCH
), Methyl (-CH

Key Functional Groups
), Ammonium (-NH

)

Structural Logic

The crystal lattice is governed by the competition between the hydrophilic ionic head
(anilinium...chloride) and the hydrophobic aromatic tail.

o Cation: The 2-methoxy-3,5-dimethylanilinium ion. The ortho-methoxy group introduces steric
bulk and potential intramolecular hydrogen bonding, which may twist the methoxy group out
of the phenyl plane.

e Anion: The Chloride ion (ClI

) acts as a multi-point hydrogen bond acceptor.

o Dominant Interaction: Charge-assisted Hydrogen Bonding (
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Experimental Protocol: Crystallization & Data
Acquisition

Obtaining a high-quality single crystal is the bottleneck in characterizing this salt. The following
protocol utilizes a controlled cooling and anti-solvent diffusion approach to minimize twinning
and disorder.

Crystallization Workflow (Self-Validating)

The synthesis of the salt often yields a polycrystalline powder. To grow diffraction-quality
crystals, we employ a slow-kinetics approach.
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Figure 1: Decision tree for the crystallization of aniline hydrochloride salts. Slow cooling is
preferred to prevent inclusion of solvent voids.

X-Ray Diffraction Parameters

For researchers characterizing this material, the following instrument configuration is standard
for organic salts to ensure resolution of hydrogen positions (critical for confirming the salt form).
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Parameter Setting | Recommendation  Rationale

Minimizes thermal vibration of
Temperature 100 K (Cryostream) the methyl/methoxy groups;
prevents phase transitions.

CuK Preferred for absolute
o configuration (if relevant) and
Radiation Source ( . ,
better scattering from light
A) atoms (C, N, O).
Optimal for absorption
Crystal Size mm correction; avoid needles
which may be twinned.
to High-angle data is required to
Theta Range refine anisotropic displacement
(Cu) parameters.

Expect Monoclinic (
Common packing symmetries

Space Group Search ) or Orthorhombic ( for centrosymmetric organic

salts.

)

Structural Analysis & Expected Motifs

While specific lattice parameters for proprietary intermediates are often sequestered in internal
databases, the structural behavior of 2-Methoxy-3,5-dimethylaniline hydrochloride can be
predicted with high confidence based on homologous o-anisidine salts.

The Hydrogen Bond Network

The defining feature of this crystal structure is the "ionic interface.” The ammonium group (

) has three active protons. The chloride anion (

) typically accepts 3 to 4 hydrogen bonds.
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e Primary Interaction: The three ammonium protons will form strong, charge-assisted hydrogen
bonds with adjacent chloride ions.

o Distance (

). Expect
A.

o Geometry: This creates a 2D hydrophilic sheet or a 1D ribbon running through the crystal.

Packing Hierarchy

The hydrophobic regions (the dimethyl-anisole rings) will stack between these ionic layers.
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Figure 2: Structural logic of the packing. The lattice segregates into ionic (hydrophilic) and
aromatic (hydrophobic) domains.

Diagnostic Verification (PXRD)

If single crystals cannot be grown, Powder X-Ray Diffraction (PXRD) can validate the phase
purity.

e Low Angle Peaks (

): Correspond to the large d-spacing between the alternating ionic/hydrophobic layers.

¢ High Angle Peaks: Correspond to the rigid aromatic stacking distances (
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A).

Pharmaceutical Relevance
Polymorphism Screening

Aniline hydrochlorides are prone to polymorphism. The rotation of the 2-methoxy group relative
to the ring (torsional freedom) can lead to different conformers packing into different unit cells.

o Action: Researchers must screen solvents (polar vs. non-polar) to ensure the
thermodynamically stable form is isolated for drug substance manufacturing.

Stability

The hydrochloride salt is generally hygroscopic. The crystal structure analysis usually reveals
channels or voids where water might reside. If the "anhydrous" form is desired, data collection
must occur under a dry nitrogen stream (as specified in Section 3.2).
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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